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Compound of Interest

Compound Name: Azelastine Impurity D
CAS No.: 53242-89-9
Cat. No.: B602076

Get Quote

Executive Safety & Identity Summary

Before initiating any disposal workflow, you must positively identify the material and
acknowledge its specific hazard profile. Azelastine Impurity D is a pharmacopeial reference
standard and a degradation product. In the absence of comprehensive eco-toxicity data
specific to this impurity, the Precautionary Principle mandates it be treated with the same high-
level containment protocols as the parent compound (Azelastine HCI), which is an acute oral

toxin and suspected reproductive hazard.

Chemical Identity Verification
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Parameter Detail

Common Name Azelastine Impurity D (EP/USP)

Chemical Name 4-(4-chlorobenzyl)phthalazin-1(2H)-one

CAS Number 53242-88-9

Molecular Formula C15H11CIN20

Physical State Solid (White to off-white powder)

Solubility Low water solubility; soluble in DMSO/Methanol

Hazard Classification (GHS)

e Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]
o Reproductive Toxicity: Category 2 (Suspected of damaging fertility or the unborn child).[2]

o Aquatic Toxicity: Presumed hazardous to the aquatic environment (based on halogenated
structure and parent compound data).

Core Directive: The Disposal Protocol

STOP: Do NOT attempt to chemically deactivate or neutralize this compound via oxidation
(e.g., bleach) or acid/base hydrolysis at the bench.

o Causality: The phthalazinone core is chemically robust. Incomplete chemical treatment often
yields unknown halogenated byproducts that may be more toxic or persistent than the
original impurity.

» Validated Path: The only acceptable disposal method is High-Temperature Incineration via a
licensed hazardous waste contractor.

Step-by-Step Disposal Workflow
Phase 1: Segregation & Containment (Bench Level)
e Solid Waste (Powder/Vials):
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o Place the original vial or contaminated weigh boats into a clear polyethylene bag (primary
containment).

o Seal the bag with tape or a zip-lock mechanism.

o Place this sealed bag into a Wide-Mouth Amber Glass Jar or High-Density Polyethylene
(HDPE) Container labeled "Hazardous Waste - Toxic."

o Why Amber Glass? Azelastine derivatives can be light-sensitive; while waste degradation
is less of a concern, preventing unknown photo-degradation products ensures the waste
profile remains consistent with the manifest.

e Liquid Waste (HPLC Effluent/Stock Solutions):

o Do NOT mix with general organic solvents (acetone/ethanol waste) if your facility
separates "Halogenated" from "Non-Halogenated" waste.

o Dispose of in the Halogenated Organic Solvent stream.

o Ensure the container is rated for halogenated compounds (HDPE or Fluorinated HDPE).

Phase 2: Labeling & Documentation
Every container must carry a label adhering to RCRA (US) or CLP (EU) standards.

» Content Description: "Waste Azelastine Impurity D (Trace) in Solvent" or "Solid Waste:
Azelastine Impurity D."

» Hazard Checkboxes: [x] Toxic [x] Irritant.

Phase 3: Chain of Custody (Hand-off)

o Transfer the sealed container to your facility's Satellite Accumulation Area (SAA).
e Log the waste into your LIMS or EHS tracking system.

 Verification: Ensure the waste manifest code reflects "Toxic Incineration" (often Code D001
for ignitable solvents or P/U-listed equivalent protocols for toxic pharma waste).
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Operational Logic & Decision Matrix

The following diagram illustrates the decision logic for handling Azelastine Impurity D. This
self-validating workflow ensures no decision is left to guesswork.
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Figure 1: Decision matrix for the segregation and disposal of Azelastine Impurity D, ensuring
compliance with halogenated waste protocols.

Emergency Procedures: Spills

In the event of a benchtop spill of solid Impurity D, immediate containment is required to
prevent aerosolization.

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and
an N95 or P100 particulate respirator. (Powder inhalation is the primary acute risk).

e Dry Spill Cleanup:
o Do not dry sweep (creates dust).
o Cover the spill with a damp paper towel (water or methanol) to suppress dust.
o Wipe inward from the periphery to the center.
e Decontamination:
o Clean the surface with a soap/water solution followed by 70% Isopropanol.
o Validation: Verify no white residue remains.

» Disposal of Cleanup Materials: All wipes and gloves used must be treated as Solid
Hazardous Waste (see Phase 1 above).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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